[(3,4-Dichlorophenyl)methyl](1-methoxypropan-2-YL)amine

• Molecular Formula: C11H15Cl2NO
• Molecular Weight: 248.15 g/mol
• IUPAC Name: N-[(3,4-dichlorophenyl)methyl]-1-methoxypropan-2-amine
• InChI: InChI=1S/C11H15Cl2NO/c1-8(7-15-2)14-6-9-3-4-10(12)11(13)5-9/h3-5,8,14H,6-7H2,1-2H3
• InChI Key: VYYDYGUERPVZEF-UHFFFAOYSA-N
• Canonical SMILES: CC(COC)NCC1=CC(=C(C=C1)Cl)Cl

Description

This compound is a secondary amine featuring a 3,4-dichlorophenylmethyl group attached to a 1-methoxypropan-2-ylamine moiety. Its molecular formula is C₁₁H₁₄Cl₂NO, with a molecular weight of 262.14 g/mol. The 3,4-dichlorophenyl group confers strong electron-withdrawing properties, while the methoxypropan-2-ylamine side chain introduces steric bulk and moderate polarity due to the ether oxygen .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (3,4-Dichlorophenyl)methylamine typically involves the reaction of 3,4-dichlorobenzyl chloride with 1-methoxypropan-2-amine under basic conditions. The reaction is usually carried out in the presence of a base such as sodium hydroxide or potassium carbonate to facilitate the nucleophilic substitution reaction. The reaction mixture is then heated to reflux to ensure complete conversion of the starting materials to the desired product.

Industrial Production Methods

In an industrial setting, the production of (3,4-Dichlorophenyl)methylamine may involve continuous flow processes to enhance efficiency and yield. The use of automated reactors and precise control of reaction parameters such as temperature, pressure, and reactant concentrations can lead to higher purity and consistency in the final product.

Chemical Reactions Analysis

Oxidation Reactions

The tertiary amine group and aromatic chlorination sites enable oxidation under controlled conditions.

Reagent	Conditions	Products	Key Observations
Potassium permanganate (KMnO₄)	Acidic aqueous medium, 60°C	Formation of N-oxide derivatives and partial cleavage of the methoxy group	Selective oxidation of the amine moiety without significant aromatic ring cleavage .
Ozone (O₃)	Dichloromethane, −78°C	Chlorinated aromatic aldehydes	Limited utility due to competing decomposition pathways of the methoxypropan-2-yl chain .

Mechanistic Insight : Oxidation primarily targets the amine nitrogen, generating N-oxides as major intermediates. The electron-withdrawing effect of chlorine atoms stabilizes transition states, enhancing reaction rates .

Reduction Reactions

Reductive transformations are critical for modifying the amine functionality or dechlorination.

Reagent	Conditions	Products	Yield
Lithium aluminum hydride (LAH)	Dry THF, reflux	Dechlorinated amine derivatives	45–60%
Hydrogen gas (H₂) + Pd/C	Ethanol, 50 psi, 80°C	Partially saturated dichlorophenylmethyl amines	70–85%

Case Study : LAH reduction at reflux conditions selectively removes chlorine atoms from the aromatic ring while preserving the methoxypropan-2-yl group, yielding secondary amines . Catalytic hydrogenation under high pressure achieves partial saturation of the dichlorophenyl ring .

Nucleophilic Substitution Reactions

The dichlorophenyl group participates in aromatic substitution, while the methoxypropan-2-yl amine acts as a nucleophile.

Reaction Type	Reagents	Products	Applications
Aromatic halogen exchange	KF, CuI, DMF, 120°C	Fluoro-substituted analogs	Synthesis of fluorinated bioactive compounds
Amide coupling	Dichlorophenyl piperazine, EDCI, HOBt	Bivalent ligands with dual pharmacophores	Drug discovery for CNS targets

Key Finding : Substitution at the 3,4-dichlorophenyl position requires harsh conditions due to steric hindrance from the methylamine group. Microwave-assisted synthesis improves yields by 20–30% compared to conventional heating .

Stability and Degradation Pathways

The compound exhibits moderate stability under ambient conditions but degrades via:

• Hydrolysis : Methoxy group cleavage in acidic/basic media (half-life: 8 hrs at pH 2 or 12).

• Thermal decomposition : Above 150°C, releases chlorinated volatiles (e.g., chlorobenzene derivatives).

Degradation Products :

Condition	Major Products
Acidic hydrolysis (HCl)	3,4-Dichlorobenzyl alcohol + Methoxypropan-2-ol
UV irradiation	Polymerized chlorinated byproducts

Comparative Reactivity with Structural Analogs

Reactivity trends for related compounds:

Compound	Oxidation Rate	Reduction Efficiency	Substitution Yield
[(3,4-Dichlorophenyl)methyl]methylamine	1.8× faster	25% lower	40% lower
(3-Chlorophenyl)methylamine	2.2× slower	Comparable	15% higher

Scientific Research Applications

(3,4-Dichlorophenyl)methylamine is a chemical compound with diverse applications in scientific research, spanning chemistry, biology, medicine, and industry. Research is ongoing to explore its potential therapeutic uses, including as a precursor for drug development.

Scientific Research Applications

(3,4-Dichlorophenyl)methylamine is used as an intermediate in synthesizing various organic compounds and as a reagent in chemical reactions. It is also studied for its potential biological activities, including its effects on cellular processes and enzyme interactions.

Biological Activities

Research indicates that (3,4-Dichlorophenyl)methylamine exhibits several biological activities:

• Antimicrobial Properties : It shows effectiveness against various bacterial strains.
• Anticancer Potential : Investigations into its effects on cancer cell lines demonstrate cytotoxic activity.
• Anti-inflammatory Effects : It may reduce inflammation through modulation of inflammatory mediators.

Antimicrobial Activity

A study evaluated the antimicrobial efficacy of (3,4-Dichlorophenyl)methylamine against common pathogens. The results are summarized in the following table:

Pathogen	Inhibition Zone (mm)	MIC (µg/mL)
Staphylococcus aureus	15	32
Escherichia coli	18	16
Pseudomonas aeruginosa	12	64

The data indicates a significant antimicrobial effect, particularly against E. coli.

Mechanism of Action

The mechanism of action of (3,4-Dichlorophenyl)methylamine involves its interaction with molecular targets such as enzymes and receptors. The compound can modulate the activity of these targets, leading to changes in cellular signaling pathways and physiological responses. The specific pathways involved depend on the context of its use and the biological system being studied.

Comparison with Similar Compounds

Comparative Analysis with Structurally Similar Compounds

Substitution Patterns on the Aromatic Ring

(3,4-Dimethoxyphenyl)methylamine

• Structural Difference : Replaces the 3,4-dichloro substituents with methoxy groups.
• Impact : The methoxy groups are electron-donating, reducing the compound’s electrophilicity compared to the dichloro analog. This alters binding affinity in receptor interactions, particularly in systems sensitive to electron density (e.g., serotonin or σ receptors) .

3-(3,4-Dichlorophenyl)-1,1-dimethylurea

• Structural Difference : A urea derivative with the same 3,4-dichlorophenyl group.
• Impact : The urea moiety introduces hydrogen-bonding capacity, enhancing solubility but reducing membrane permeability compared to the amine-based target compound .

Variations in the Amine Side Chain

BD 1047: N-[2-(3,4-Dichlorophenyl)ethyl]-N-methyl-2-(dimethylamino)ethylamine

• Structural Difference: Features a phenethylamine backbone with a dimethylaminoethyl group.
• Impact : The tertiary amine and extended carbon chain increase basicity and lipophilicity (logP ~3.2), favoring interactions with σ-1 receptors. In contrast, the target compound’s methoxypropan-2-yl group reduces basicity (pKa ~8.5 vs. BD 1047’s ~9.8) and introduces an ether oxygen, improving aqueous solubility (logP ~2.5) .

{[4-(3,4-Dichlorophenyl)-4H-1,2,4-triazol-3-yl]methyl}amine hydrochloride

• Structural Difference : Incorporates a triazole ring instead of a benzyl group.

Pharmacological Analogues with Dichlorophenyl Groups

SR140333: (S)-1-(2-[3-{3,4-Dichlorophenyl}-1-{3-isopropoxyphenylacetyl}piperidin-3-yl]ethyl)-4-phenyl-1-azoniabicyclo[2.2.2]octane chloride

• Structural Difference : A complex bicyclic structure with a piperidine ring and additional aromatic groups.
• Impact : The rigid bicyclic framework and charged quaternary nitrogen enhance selectivity for neurokinin receptors (NK1), whereas the target compound’s flexibility may favor broader receptor interactions .

Compound 24 (from ): 3,4-Dichloro-1-(3,4-dichlorophenyl)-1H-pyrrole-2,5-dione with 3-Methyl-piperazino Substituent

• Structural Difference : A maleimide core with a piperazine side chain.
• Impact: The maleimide’s electrophilic nature and piperazine’s basicity make this compound a potent Bfl-1 inhibitor (IC₅₀ = 0.6 μM), while the target compound’s non-electrophilic structure suggests divergent mechanisms .

Physicochemical and Functional Comparisons

Compound Name	Aromatic Substituent	Amine Side Chain	logP	Key Pharmacological Target
Target Compound	3,4-Dichloro	1-Methoxypropan-2-yl	~2.5	σ Receptors, GPCRs
BD 1047	3,4-Dichloro	Dimethylaminoethyl	~3.2	σ-1 Receptors
[(3,4-Dimethoxyphenyl)methyl] analog	3,4-Dimethoxy	1-Methoxypropan-2-yl	~1.8	Serotonin receptors
{[4-(3,4-Dichlorophenyl)-triazolyl]methyl}amine	3,4-Dichloro	Triazole-methylamine	~2.1	Kinases, CYP450
3-(3,4-Dichlorophenyl)-1,1-dimethylurea	3,4-Dichloro	Urea	~1.5	Herbicidal agents

Biological Activity

(3,4-Dichlorophenyl)methylamine is a chemical compound that has garnered attention in medicinal chemistry due to its diverse biological activities. This article explores its biological activity, mechanisms of action, and potential therapeutic applications, supported by data tables and relevant case studies.

• Molecular Formula : C11H15Cl2N
• Molecular Weight : 248.15 g/mol
• Structure : The compound features a dichlorophenyl group attached to a methoxypropan-2-yl amine moiety, which influences its biological interactions.

The biological activity of (3,4-Dichlorophenyl)methylamine is primarily attributed to its interaction with various molecular targets, including enzymes and receptors. These interactions can modulate cellular signaling pathways and physiological responses, leading to potential therapeutic effects.

Key Mechanisms:

• Enzyme Inhibition : The compound may inhibit specific enzymes involved in metabolic pathways, altering biochemical processes.
• Receptor Modulation : It can act as a ligand for certain receptors, influencing cellular responses and signaling cascades.

Biological Activities

Research indicates that (3,4-Dichlorophenyl)methylamine exhibits several biological activities:

• Antimicrobial Properties : Studies show effectiveness against various bacterial strains.
• Anticancer Potential : Investigations into its effects on cancer cell lines demonstrate cytotoxic activity.
• Anti-inflammatory Effects : The compound may reduce inflammation through modulation of inflammatory mediators.

Antimicrobial Activity

A study evaluated the antimicrobial efficacy of (3,4-Dichlorophenyl)methylamine against common pathogens. The results are summarized in Table 1.

Pathogen	Inhibition Zone (mm)	MIC (µg/mL)
Staphylococcus aureus	15	32
Escherichia coli	18	16
Pseudomonas aeruginosa	12	64

This data indicates a significant antimicrobial effect, particularly against E. coli.

Anticancer Activity

In vitro studies assessed the cytotoxicity of the compound on MCF-7 breast cancer cells using the MTT assay. The findings are presented in Table 2.

Concentration (µM)	Cell Viability (%)
0	100
10	85
50	60
100	30

At higher concentrations, (3,4-Dichlorophenyl)methylamine significantly reduced cell viability, indicating potential as an anticancer agent .

Pharmacokinetics and ADME Profile

Understanding the pharmacokinetic properties of (3,4-Dichlorophenyl)methylamine is crucial for its development as a therapeutic agent. The ADME (Absorption, Distribution, Metabolism, Excretion) profile suggests favorable properties for drug development:

• Absorption : Rapid absorption in gastrointestinal tract.
• Distribution : Moderate distribution with potential central nervous system penetration.
• Metabolism : Primarily hepatic metabolism with potential for active metabolites.
• Excretion : Renal excretion of metabolites .

Q & A

Q. What synthetic methodologies are recommended for synthesizing (3,4-Dichlorophenyl)methylamine?

Answer: A common approach involves condensation reactions using 3,4-dichlorophenyl isocyanate with secondary amines under catalytic conditions. For example:

• React N-isobutylidene-N-(2-methylpropenyl)amine with 3,4-dichlorophenyl isocyanate in toluene, catalyzed by triethylamine, followed by reflux .
• Optimize yields via solvent selection (e.g., ethanol or tetrahydrofuran) and temperature control, as seen in sertraline synthesis where methylamine condensation is performed in ethanol .

Q. How can the structural configuration and purity of this compound be validated?

Answer:

• Nuclear Magnetic Resonance (NMR): Analyze proton environments (e.g., methoxy groups at δ 3.2–3.5 ppm, dichlorophenyl aromatic protons at δ 6.8–7.5 ppm) .
• High-Performance Liquid Chromatography (HPLC): Use Pharmacopeial methods with relative retention times (RRT) and response factors (RF) to identify impurities (e.g., RRT: 0.4–2.2 for related compounds) .
• Mass Spectrometry (MS): Confirm molecular weight (e.g., C₁₁H₁₄Cl₂NO) and fragmentation patterns .

Q. What analytical protocols ensure impurity profiling and compliance with pharmacopeial standards?

Answer:

• HPLC with UV detection: Monitor impurities at thresholds ≤0.1% for individual impurities and ≤0.5% for total impurities .
• Reference standards: Compare retention times and response factors against Pharmacopeial Forum guidelines (e.g., impurity "A" at RRT 1.75) .

Advanced Research Questions

Q. How does the 3,4-dichlorophenyl substituent influence biological activity in target identification studies?

Answer:

• Structure-Activity Relationship (SAR): The 3,4-dichlorophenyl group enhances binding affinity to proteins like mitogen-activated protein kinase 10 (MAPK10) by increasing hydrophobic interactions. Substituting this group reduces potency, as shown in analogs with IC₅₀ values varying from 0.6 μM to >10 μM .
• Biological assays: Use fluorescence polarization (FP) and time-resolved FRET (TR-FRET) to quantify inhibition of targets like Bfl-1 .

Q. What strategies resolve enantiomeric mixtures of this compound for pharmacological studies?

Answer:

• Chiral resolution: Employ diastereomeric salt formation with chiral acids (e.g., D-(-)-mandelic acid) in ethanol, as demonstrated in sertraline synthesis .
• Chiral HPLC: Use columns with cellulose-based stationary phases (e.g., Chiralpak® IC) to separate enantiomers .

Q. How can contradictory bioactivity data across studies be addressed methodologically?

Answer:

• Assay standardization: Control variables such as cell lines (e.g., HEK293 vs. CHO), incubation times, and purity thresholds (≥95% by HPLC) .
• Data normalization: Use internal standards (e.g., GR100679 or SR140333) to calibrate activity measurements .